Cas no 2227833-02-3 ((1R)-2-amino-1-(6-chloropyridin-3-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(6-chloropyridin-3-yl)ethan-1-ol
• CAS No: 2227833-02-3
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 6266838
• PubChem ID: 96851173
• Update Time: 2025-08-05

(1R)-2-amino-1-(6-chloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(6-chloropyridin-3-yl)ethan-1-ol
• 2227833-02-3
• EN300-1981784

• Inchi： 1S/C7H9ClN2O/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4,6,11H,3,9H2/t6-/m0/s1
• InChI Key： XCXPHHUQCRDKQI-LURJTMIESA-N
• SMILES： ClC1=CC=C(C=N1)[C@H](CN)O

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-2-amino-1-(6-chloropyridin-3-yl)ethan-1-ol

Introduction to Compound CAS No 2227833-02-3: (1R)-2-amino-1-(6-chloropyridin-3-yl)ethan-1-ol

The compound CAS No 2227833-02-3, also known as (1R)-2-amino-1-(6-chloropyridin-3-yl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and its role in cutting-edge research. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological applications, and recent advancements associated with this compound.

(1R)-Configuration plays a pivotal role in determining the biological activity of this compound. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) introduces a high degree of functionality, making it a versatile molecule for various chemical transformations. The pyridine ring with a chlorine substituent at the 6-position further enhances its reactivity and selectivity in biochemical environments.

Recent studies have highlighted the potential of CAS No 2227833-02-3 as a precursor in drug development. Its ability to act as a chiral building block has been exploited in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry. Researchers have demonstrated that this compound can serve as an intermediate in the production of novel antibiotics and anti-inflammatory agents.

The synthesis of (1R)-2-amino-1-(6-chloropyridin-3-yl)ethan-1ol involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the chlorine atom at the desired position. The stereochemistry at the chiral center is carefully controlled to ensure high enantiomeric excess, which is critical for its biological applications.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution profiles, making it an attractive candidate for oral drug delivery systems. Preclinical studies have shown that it demonstrates low toxicity and high bioavailability, which are essential attributes for therapeutic agents.

One of the most promising areas of research involving CAS No 22783344 is its application in targeted drug delivery systems. Scientists are exploring its potential as a carrier molecule for delivering therapeutic agents to specific tissues or cells. This approach could significantly enhance the efficacy of treatments while minimizing side effects.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed that it has strong interactions with key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In conclusion, (1R)-Configuration combined with its functional groups makes CAS No 27844445 a valuable molecule in contemporary chemical research. Its versatility across multiple applications underscores its importance in advancing therapeutic interventions and chemical innovation.